Disodium;hydroxy-[hydroxy(oxido)stiboryl]oxystibinate

• Molecular Formula: H2Na2O7Sb2
• Molecular Weight: 403.51 g/mol
• IUPAC Name: disodium;hydroxy-[hydroxy(oxido)stiboryl]oxystibinate
• InChI: InChI=1S/2Na.2H2O.5O.2Sb/h;;2*1H2;;;;;;;/q2*+1;;;;;;2*-1;2*+1/p-2
• InChI Key: RURQIMRKMDEGBS-UHFFFAOYSA-L
• Canonical SMILES: O[Sb](=O)([O-])O[Sb](=O)(O)[O-].[Na+].[Na+]

Description

It is a white powder that is used in various industrial applications, including as a glass clarifying agent and a flame retardant .

Preparation Methods

The preparation of disodium;hydroxy-[hydroxy(oxido)stiboryl]oxystibinate involves the reaction of antimony trioxide with sodium hydroxide. The reaction is typically carried out in an aqueous medium, followed by crystallization and drying to obtain the final product. Industrial production methods often involve the use of ozone as an oxidizing agent to improve the yield and purity of the compound .

Chemical Reactions Analysis

Disodium;hydroxy-[hydroxy(oxido)stiboryl]oxystibinate undergoes various chemical reactions, including oxidation and reduction. Common reagents used in these reactions include strong acids and bases. The major products formed from these reactions depend on the specific conditions and reagents used. For example, in the presence of strong acids, the compound can be converted to antimony pentoxide .

Scientific Research Applications

Disodium;hydroxy-[hydroxy(oxido)stiboryl]oxystibinate has several scientific research applications. It is used as a glass clarifying agent in the production of high-quality glass, including solar glass. It is also used as a flame retardant in plastics and textiles. Additionally, the compound has applications in the field of analytical chemistry as a reagent for the detection of certain metal ions .

Mechanism of Action

The mechanism of action of disodium;hydroxy-[hydroxy(oxido)stiboryl]oxystibinate involves its ability to interact with metal ions and other chemical species. The compound can form complexes with metal ions, which can alter their chemical properties and reactivity. This property is particularly useful in its applications as a glass clarifying agent and flame retardant .

Comparison with Similar Compounds

Disodium;hydroxy-[hydroxy(oxido)stiboryl]oxystibinate is similar to other antimony-based compounds, such as antimony trioxide and antimony pentoxide. it has unique properties that make it particularly suitable for certain applications. For example, its ability to form stable complexes with metal ions makes it an effective glass clarifying agent. Other similar compounds include potassium pyroantimonate and sodium antimonate .